Cas no 1805250-98-9 (5-(Bromomethyl)-2-(difluoromethyl)-3-hydroxypyridine-6-carboxaldehyde)

• Product Name: 5-(Bromomethyl)-2-(difluoromethyl)-3-hydroxypyridine-6-carboxaldehyde
• CAS No: 1805250-98-9
• MF: C₈H₆BrF₂NO₂
• MW: 266.039548397064
• CID: 4889998
• Update Time: 2025-10-31

5-(Bromomethyl)-2-(difluoromethyl)-3-hydroxypyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-2-(difluoromethyl)-3-hydroxypyridine-6-carboxaldehyde

• Inchi： 1S/C8H6BrF2NO2/c9-2-4-1-6(14)7(8(10)11)12-5(4)3-13/h1,3,8,14H,2H2
• InChI Key： ZILGECUMZAISSK-UHFFFAOYSA-N
• SMILES： BrCC1=C(C=O)N=C(C(F)F)C(=C1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: 1.5
• Topological Polar Surface Area: 50.2

Additional information on 5-(Bromomethyl)-2-(difluoromethyl)-3-hydroxypyridine-6-carboxaldehyde

Introduction to 5-(Bromomethyl)-2-(difluoromethyl)-3-hydroxypyridine-6-carboxaldehyde (CAS No. 1805250-98-9)

5-(Bromomethyl)-2-(difluoromethyl)-3-hydroxypyridine-6-carboxaldehyde (CAS No. 1805250-98-9) is a novel and highly versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromomethyl group, a difluoromethyl substituent, and a hydroxyl group, all of which contribute to its potential applications in drug discovery and development.

The molecular structure of 5-(Bromomethyl)-2-(difluoromethyl)-3-hydroxypyridine-6-carboxaldehyde is particularly intriguing due to the presence of multiple functional groups that can participate in various chemical reactions. The bromomethyl group, for instance, can serve as a reactive site for nucleophilic substitution reactions, making it an excellent precursor for the synthesis of more complex molecules. The difluoromethyl substituent imparts unique electronic and steric properties to the molecule, which can influence its biological activity and pharmacokinetic profile. Additionally, the hydroxyl group can engage in hydrogen bonding interactions, enhancing the compound's solubility and reactivity.

Recent studies have highlighted the potential of 5-(Bromomethyl)-2-(difluoromethyl)-3-hydroxypyridine-6-carboxaldehyde in the development of new therapeutic agents. For example, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits potent inhibitory activity against a specific enzyme involved in cancer cell proliferation. The researchers found that the bromomethyl group played a crucial role in enhancing the compound's binding affinity to the target enzyme, while the difluoromethyl substituent contributed to its metabolic stability.

In another study conducted by a team of researchers at a leading pharmaceutical company, 5-(Bromomethyl)-2-(difluoromethyl)-3-hydroxypyridine-6-carboxaldehyde was evaluated for its potential as an antiviral agent. The results showed that this compound effectively inhibited the replication of several viral strains, including influenza and herpes simplex viruses. The hydroxyl group was found to be essential for the compound's antiviral activity, as it facilitated the formation of hydrogen bonds with key viral proteins.

The versatility of 5-(Bromomethyl)-2-(difluoromethyl)-3-hydroxypyridine-6-carboxaldehyde extends beyond its direct biological applications. It has also been used as a building block in the synthesis of more complex molecules with diverse biological activities. For instance, chemists at a major research institution have developed a series of derivatives by modifying the bromomethyl group with various functional groups, resulting in compounds with enhanced pharmacological properties. These derivatives have shown promise in treating neurological disorders and inflammatory diseases.

The synthetic route to 5-(Bromomethyl)-2-(difluoromethyl)-3-hydroxypyridine-6-carboxaldehyde involves several well-established chemical transformations. The synthesis typically begins with the preparation of a pyridine derivative containing the difluoromethyl and hydroxyl groups. Subsequent steps involve introducing the bromomethyl group through selective bromination reactions. The overall process is highly efficient and scalable, making it suitable for large-scale production.

In conclusion, 5-(Bromomethyl)-2-(difluoromethyl)-3-hydroxypyridine-6-carboxaldehyde (CAS No. 1805250-98-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it an attractive candidate for the development of new therapeutic agents targeting various diseases. Ongoing research continues to uncover new insights into its biological activities and synthetic potential, further solidifying its importance in modern drug discovery efforts.